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Introduction

Sodium usnate is the sodium salt of usnic acid, a prominent and well-researched secondary
metabolite derived from various lichen genera, particularly Usnea, often called "Old Man's
Beard".[1][2] Usnic acid itself is a potent, lipophilic dibenzofuran derivative, but its poor water
solubility limits its clinical applications.[3][4] The conversion to its salt, sodium usnate,
enhances water solubility, thereby increasing its potential for pharmaceutical and cosmetic
formulations.[3][4] This document provides a comprehensive technical overview of sodium
ushate, focusing on its properties, synthesis from natural sources, biological activities, and the
underlying mechanisms of action relevant to drug development.

Chemical and Physical Properties

Sodium usnate is a light yellow, crystalline solid.[5] As the salt of a weak acid, its properties
are closely linked to its parent compound, usnic acid. The key characteristics are summarized
below.
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Property Value Reference(s)
Molecular Formula CisHi1sNaO~ [61[71[8]
Molecular Weight 366.30 g/mol [71[8]
CAS Number 34769-44-3 [6][81[9]
Pale Yellow to Light Beige
Appearance _ [51710e]
Solid
Melting Point >204°C (decomposes) [51[7]
Boiling Point 594.8°C at 760 mmHg [7]
Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone.[6]
Solubility Soluble in methanol, ethanol. [2][5][6]
[5] Usnic acid (parent) is poorly
soluble in water (<0.001 g/L).
[2]
sodium;4,8-diacetyl-3-hydroxy-
IUPAC Name 2,9a-dimethyl-7,9- [7]

dioxodibenzofuran-1-olate

Biosynthesis, Extraction, and Synthesis
Biosynthesis of Usnic Acid

Usnic acid is a polyketide, biosynthesized in lichens from an acetyl-CoA precursor via a

methylphloroacetophenone intermediate.[2] The pathway involves the cyclization and

subsequent oxidative coupling of two aromatic rings.
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Biosynthesis of Usnic Acid
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Antimicrobial Mechanism of Usnic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lichen-Derived Secondary Metabolite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192403#sodium-usnate-as-a-secondary-metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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